Cas no 875551-14-7 (7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde)

• Product Name: 7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde
• CAS No: 875551-14-7
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• MDL: MFCD08689769
• CID: 1906515
• PubChem ID: 18526182
• Update Time: 2025-04-21

7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde
• 7-BROMO-2,3-DIHYDRO-1-BENZOFURAN-5-CARBOXALDEHYDE
• 7-bromo-2,3-dihydro-5-Benzofurancarboxaldehyde
• Z1269222251
• A12910
• HJMQBGKEMMQBSW-UHFFFAOYSA-N
• 7-Bromo-2,3-dihydrobenzofuran-5-carbaldehyde
• MFCD08689769
• EN300-1704717
• 875551-14-7
• 7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde, AldrichCPR
• SCHEMBL2767946
• AKOS005072776
• STL555706
• SY229529
• GA-0836
• DA-35794
• CS-0456665
• BBL101909
• 7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde

• MDL： MFCD08689769
• Inchi： 1S/C9H7BrO2/c10-8-4-6(5-11)3-7-1-2-12-9(7)8/h3-5H,1-2H2
• InChI Key： HJMQBGKEMMQBSW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC2=C1OCC2

Computed Properties

• Exact Mass: 225.96294g/mol
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 109-111

7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde Security Information

• Hazard Statement： Irritant
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans